N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a compound of interest due to its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings.
Chemical Structure and Properties
The compound features a complex structure combining a benzo[d][1,3]dioxole moiety with a pyrazolo[3,4-d]pyrimidine scaffold. Its molecular formula can be represented as follows:
- Molecular Formula : C₁₈H₁₈N₄O₃
- Molecular Weight : 342.36 g/mol
Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds related to the pyrazolo[3,4-d]pyrimidine framework. For example, triazole-bridged N-glycosides of pyrazolo[1,5-a]pyrimidinones exhibited significant anticancer activity against various breast cancer cell lines, including MDA-MB231 and MCF-7, with IC50 values as low as 4.93 μM . The mechanism of action often involves inhibition of cyclin-dependent kinases (CDKs), crucial for cell cycle regulation .
Compound | Cell Line | IC50 (μM) |
---|---|---|
Compound A | MDA-MB231 | 27.66 |
Compound B | MCF-7 | 4.93 |
Antibacterial Activity
Compounds with similar structural motifs have also demonstrated antibacterial properties. For instance, derivatives of benzo[d][1,3]dioxole have shown high antibacterial activity against both Gram-positive and Gram-negative bacteria. Specific derivatives exhibited minimum inhibitory concentrations (MICs) in the nanomolar range against Staphylococcus aureus and Sarcina species .
Compound | Bacteria | MIC (nM) |
---|---|---|
Derivative 1 | Staphylococcus aureus | 80 |
Derivative 2 | Sarcina | 90 |
Other Biological Activities
In addition to anticancer and antibacterial activities, pyrazolo[3,4-d]pyrimidine derivatives have been investigated for their anti-inflammatory and analgesic effects. These compounds can modulate various biochemical pathways involved in inflammation and pain perception .
Case Studies and Research Findings
Several studies have explored the biological activities of similar compounds:
- Anticancer Mechanisms : A study demonstrated that pyrazolo[1,5-a]pyrimidinones can induce apoptosis in cancer cells through the activation of caspases and modulation of apoptotic pathways .
- Antibacterial Efficacy : Research on 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted derivatives indicated strong activity against multiple bacterial strains, reinforcing the potential for developing new antibacterial agents .
- Pharmacological Potential : The diverse pharmacological profiles of pyrazolo derivatives suggest their utility in treating various conditions beyond cancer and infections, including metabolic disorders and neurodegenerative diseases .
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O4/c1-13-2-5-15(6-3-13)26-20-16(9-23-26)21(28)25(11-22-20)10-19(27)24-14-4-7-17-18(8-14)30-12-29-17/h2-9,11H,10,12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGTWQPWKMSOHFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.